Cas no 2321492-95-7 (1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one)

• Product Name: 1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one
• CAS No: 2321492-95-7
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 5412967
• PubChem ID: 139520091
• Update Time: 2025-08-03

1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2S)-2-(2-cyclopentylpyrrolidine-1-carbonyl)pyrrolidin-1-yl]prop-2-en-1-one
• 2321492-95-7
• Z2285377805
• SCHEMBL21392936
• EN300-26576596
• 1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one

• Inchi： 1S/C17H26N2O2/c1-2-16(20)18-11-6-10-15(18)17(21)19-12-5-9-14(19)13-7-3-4-8-13/h2,13-15H,1,3-12H2/t14?,15-/m0/s1
• InChI Key： AOTWFRMTTQDOJF-LOACHALJSA-N
• SMILES： C(N1CCC[C@H]1C(N1CCCC1C1CCCC1)=O)(=O)C=C

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.152±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 502.8±39.0 °C(Predicted)
• pka: -0.66±0.40(Predicted)

Additional information on 1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one

Compound CAS No. 2321492-95-7: 1-[(2S)-2-[(2-Cyclopentyl-1-pyrrolidinyl)carbonyl]-1-pyrrolidinyl]-2-propen-1-one

The compound with CAS No. 2321492-95-7, named 1-[(2S)-2-[(2-Cyclopentyl)carbonyl]-pyrrolidinyl]-pyrrolidinyl-propenone, is a highly specialized organic molecule with a complex structure and significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatility in synthetic chemistry and their role in drug discovery.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly due to its unique structural features. The presence of a cyclopentyl group attached to the pyrrolidine ring introduces steric and electronic effects that can influence the compound's pharmacokinetic properties. Additionally, the presence of a propenone moiety adds reactivity and functional diversity, making this compound a valuable building block for further chemical modifications.

One of the most intriguing aspects of this compound is its stereochemistry. The (2S) configuration at the pyrrolidine center suggests that this molecule may exhibit enantioselective behavior in biological systems. Stereochemistry plays a critical role in drug design, as it can significantly impact the molecule's interaction with target proteins and enzymes. Recent research has explored the synthesis of enantiomerically pure versions of this compound, which could pave the way for its use in asymmetric catalysis or as a chiral auxiliary in organic synthesis.

The synthesis of 1-[(pyrrolidinyl)carbonyl]-pyrrolidinyl-propenone derivatives has been a topic of interest in organic chemistry. Researchers have developed efficient methodologies to construct this molecule, often employing catalytic asymmetric techniques to achieve high enantioselectivity. These methods include the use of transition metal catalysts, such as palladium or rhodium complexes, which enable the formation of key bonds with excellent stereocontrol.

In terms of biological activity, this compound has shown promise in preliminary assays targeting various disease states. For instance, studies have indicated that it may possess anti-inflammatory properties, potentially through modulation of key inflammatory pathways. Furthermore, its ability to act as a substrate or inhibitor in enzymatic reactions makes it a valuable tool for studying enzyme mechanisms and developing new therapeutic agents.

The application of cyclopentyl pyrrolidine derivatives extends beyond pharmacology into materials science. Due to their rigid and planar structures, these compounds can serve as precursors for advanced materials such as polymers or liquid crystals. Recent advancements in polymer chemistry have explored the use of such derivatives to create stimuli-responsive materials with potential applications in sensors and drug delivery systems.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Research into its biodegradation has revealed that under specific conditions, such as microbial activity or photolysis, the compound can undergo transformation into less complex molecules. This knowledge is essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, CAS No. 2321492-95-7 represents a multifaceted compound with significant potential across diverse fields. Its unique structure, stereochemical properties, and functional groups make it an invaluable tool for researchers in medicinal chemistry, materials science, and environmental studies. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.